Cas no 1803-67-4 ((3S)-3r,12t-diisobutyl-6c,9c,15t,18c-tetraisopropyl-1,10-dioxa-4,7,13,16-tetraaza-cyclooctadecane-2,5,8,11,14,17-hexaone)

• Product name: (3S)-3r,12t-diisobutyl-6c,9c,15t,18c-tetraisopropyl-1,10-dioxa-4,7,13,16-tetraaza-cyclooctadecane-2,5,8,11,14,17-hexaone
• CAS No: 1803-67-4
• MF: C₃₂H₅₆N₄O₈
• MW: 624.80904
• CID: 2013649
• PubChem ID: 91617810

(3S)-3r,12t-diisobutyl-6c,9c,15t,18c-tetraisopropyl-1,10-dioxa-4,7,13,16-tetraaza-cyclooctadecane-2,5,8,11,14,17-hexaone Chemical and Physical Properties

Names and Identifiers

• (3S)-3r,12t-diisobutyl-6c,9c,15t,18c-tetraisopropyl-1,10-dioxa-4,7,13,16-tetraaza-cyclooctadecane-2,5,8,11,14,17-hexaone
• (6-L-leucine)-sporidesmolide-I
• cyclo-(L-2-hydroxy-3-methyl-butyryl->D-valyl->D-leucyl->L-2-hydroxy-3-methyl-butyryl->L-valyl->L-leucyl)
• sporidesmolide-III
• SporidesmolideIII(N-Desmethyl-sporidesmolid I)
• [6]N-demethyl-sporidesmolide-I
• (3S,6S,10R,13R,16S,20S)-6,16-dihydroxy-7,17-dimethyl-10,20-bis(2-methylpropyl)-3,13-di(propan-2-yl)-1,4,11,14-tetrazacycloicosane-2,5,9,12,15,19-hexone
• Cyclo(L-Hmb-D-Val-D-Leu-L-Hmb-L-Val-L-Leu-)
• HY-129484
• CYCLO(L-.ALPHA.-HYDROXYISOVALERYL-D-VALYL-D-LEUCYL-L-.ALPHA.-HYDROXYISOVALERYL-L-VALYL-L-LEUCYL)
• CYCLO(L-ALPHA-HYDROXYISOVALERYL-D-VALYL-D-LEUCYL-L-ALPHA-HYDROXYISOVALERYL-L-VALYL-L-LEUCYL)
• SPORIDESMOLIDE III [MI]
• 1HEK8TYB6W
• DTXCID4093435
• Cyclo(3-methyl-L-2-hydroxybutanoyl-D-valyl-D-leucyl-3-methyl-L-2-hydroxybutanoyl-L-valyl-L-leucyl)
• Sporidesmolide III
• Q27252426
• UNII-1HEK8TYB6W
• DEMETHYLSPORIDESMOLIDE I
• 1803-67-4
• (3R,6R,9S,12S,15S,18S)-3,12-bis(2-methylpropyl)-6,9,15,18-tetra(propan-2-yl)-1,10-dioxa-4,7,13,16-tetrazacyclooctadecane-2,5,8,11,14,17-hexone
• SPORIDESMOLIDE I, 6-L-LEUCINE-
• AKOS040755532

• Inchi： InChI=1S/C32H56N4O8/c1-15(2)13-21-31(41)43-25(19(9)10)29(39)36-24(18(7)8)28(38)34-22(14-16(3)4)32(42)44-26(20(11)12)30(40)35-23(17(5)6)27(37)33-21/h15-26H,13-14H2,1-12H3,(H,33,37)(H,34,38)(H,35,40)(H,36,39)
• InChI Key： UCQPBOFHICXBCU-UHFFFAOYSA-N
• SMILES： CC(C)CC1NC(=O)C(NC(=O)C(OC(=O)C(CC(C)C)NC(=O)C(NC(=O)C(OC1=O)C(C)C)C(C)C)C(C)C)C(C)C

Computed Properties

• Exact Mass: 624.40981476Da
• Monoisotopic Mass: 624.40981476Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 44
• Rotatable Bond Count: 8
• Complexity: 944
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 169Ų
• XLogP3: 6.1

Experimental Properties

• Melting Point: 277-278°
• Specific Rotation: D -80° (c = 1.6 in acetic acid)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Cyclic depsipeptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Depsipeptides Cyclic depsipeptides